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Introduction

Isooctyl thioglycolate (I0OTG), with the CAS number 25103-09-7, is a versatile organic
compound widely utilized across various industrial sectors.[1][2][3] It serves as a crucial
intermediate in the production of organotin heat stabilizers for polyvinyl chloride (PVC), as an
antioxidant, a plasticizer, and in the formulation of cosmetics, particularly for hair care products.
[1][3][4][5] This technical guide provides an in-depth analysis of the physicochemical properties
of isooctyl thioglycolate, offering valuable data and experimental insights for professionals in
research and development.

Physicochemical Properties

The physical and chemical characteristics of isooctyl thioglycolate are fundamental to its
application and performance. A summary of its key properties is presented below.

General Properties

Isooctyl thioglycolate is a colorless to pale yellow liquid, often described as a water-white
liquid with a faint fruity odor.[4][5][6][7]
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Property Value Reference

Molecular Formula C10H2002S [1112]61181

Molecular Weight 204.33 g/mol (1112171181
Colorless to pale yellow, clear

Appearance o [4161071
liquid

Odor Faint fruity odor [51[6]

Thermal and Physical Properties

The thermal and physical data are critical for handling, storage, and processing of isooctyl
thioglycolate.

Property Value Conditions Reference
Melting Point <-50°C [5][8]

Boiling Point 125 °C @ 17 mmHg [1]
108 °C @ 25 mmHg [6]

96 °C [1]5]

Flash Point 133 °C Closed cup [11[5]
>94.4°C Closed cup [8]

Density 0.970 g/cm?3 at4°C [1]
0.97 g/cm?3 at 20 °C [8]

Vapor Pressure 0.3 hPa at 20 °C [8]
Refractive Index 1.459 [1]

Solubility and Partition Coefficient
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Property Value Conditions Reference

Water Solubility Insoluble [4]

Solubility in Organic
Soluble [4]
Solvents

Experimental Protocols

The determination of the physicochemical properties of chemical substances like isooctyl
thioglycolate follows standardized experimental protocols to ensure accuracy and
reproducibility. The Organisation for Economic Co-operation and Development (OECD)
Guidelines for the Testing of Chemicals and ASTM International standards are globally
recognized for this purpose.[1][4][6][7][8]

Determination of Boiling Point (OECD TG 103)

The boiling point is determined as the temperature at which the vapor pressure of the liquid
equals the atmospheric pressure. A common laboratory method is the Thiele tube method.

Methodology:
o A small amount of isooctyl thioglycolate is placed in a small test tube.

e Acapillary tube, sealed at one end, is inverted and placed inside the test tube containing the
liquid.

e The test tube is attached to a thermometer and heated in a Thiele tube containing a high-
boiling point liquid (e.g., paraffin oil).

e The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge
from the open end of the capillary tube.

e Heating is stopped when a continuous stream of bubbles is observed.

e The temperature at which the liquid begins to enter the capillary tube upon cooling is
recorded as the boiling point.
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Determination of Density (ASTM D3505)

This standard test method describes a procedure for measuring the density of pure liquid
chemicals.

Methodology:

A clean, dry, and calibrated pycnometer is weighed.

The pycnometer is filled with isooctyl thioglycolate, ensuring no air bubbles are trapped.

The filled pycnometer is brought to a constant temperature in a water bath.

The pycnometer is removed from the bath, wiped dry, and weighed.

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

Determination of Water Solubility (OECD TG 105 - Flask
Method)

This method is used to determine the water solubility of substances with low solubility.

Methodology:

An excess amount of isooctyl thioglycolate is added to a flask containing purified water.

The flask is agitated at a constant temperature for a sufficient period to reach equilibrium.

The mixture is then centrifuged or filtered to separate the undissolved substance.

The concentration of isooctyl thioglycolate in the agueous phase is determined using a
suitable analytical method, such as gas chromatography.

Synthesis of Isooctyl Thioglycolate

Isooctyl thioglycolate is typically synthesized via a two-step process involving an initial
esterification followed by a substitution reaction.
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Caption: Synthesis pathway of Isooctyl Thioglycolate.

The synthesis begins with the esterification of chloroacetic acid with isooctanol in the presence
of an acid catalyst to produce isooctyl chloroacetate. This intermediate then reacts with a sulfur
source, such as sodium thiosulfate, to form a Bunte salt. Subsequent acidolysis and reduction
of the Bunte salt yields crude isooctyl thioglycolate, which is then purified by distillation.

Mechanism of Action as a PVC Stabilizer

Isooctyl thioglycolate is a key component in organotin stabilizers used to prevent the thermal
degradation of PVC. The degradation of PVC proceeds via dehydrochlorination, releasing
hydrochloric acid (HCI) and forming polyene structures that cause discoloration and
embrittlement of the polymer. Organotin thioglycolates act as stabilizers through several
mechanisms.
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Caption: Mechanism of PVC stabilization by organotin thioglycolates.
The primary functions of the organotin stabilizer derived from isooctyl thioglycolate are:

o HCI Scavenging: The stabilizer readily reacts with and neutralizes the HCI produced during

degradation, preventing the autocatalytic decomposition of PVC.

o Substitution of Labile Chlorine Atoms: The thioglycolate moiety can replace the unstable
allylic chlorine atoms on the PVC chain with more stable thioether linkages, thus inhibiting
the initiation of dehydrochlorination.

Conclusion

Isooctyl thioglycolate possesses a well-defined set of physicochemical properties that make it
suitable for a range of industrial applications. Its role as a precursor to highly effective PVC
stabilizers is particularly noteworthy. A thorough understanding of its properties, as outlined in
this guide, is essential for its safe handling, effective application, and for the development of
new and improved formulations in various scientific and industrial fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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